1-(Butan-2-yl)-5-nitro-2,3-dinitrosobenzene

• CAS No.: 61313-44-8
• Molecular Formula: C10H11N3O4
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 1-butan-2-yl-5-nitro-2,3-dinitrosobenzene
• InChI: InChI=1S/C10H11N3O4/c1-3-6(2)8-4-7(13(16)17)5-9(11-14)10(8)12-15/h4-6H,3H2,1-2H3
• InChI Key: KOZQVOPXHQBHAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])N=O)N=O

Description

1-(Butan-2-yl)-5-nitro-2,3-dinitrosobenzene is an organic compound characterized by the presence of a butan-2-yl group attached to a benzene ring substituted with nitro and dinitroso groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Butan-2-yl)-5-nitro-2,3-dinitrosobenzene typically involves the nitration of a suitable precursor compoundThe reaction conditions often involve the use of concentrated nitric acid and sulfuric acid as nitrating agents, and aluminum chloride as a catalyst for the alkylation step .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Safety measures are crucial due to the hazardous nature of the reagents involved.

Chemical Reactions Analysis

Types of Reactions

1-(Butan-2-yl)-5-nitro-2,3-dinitrosobenzene undergoes various chemical reactions, including:

Oxidation: The nitro groups can be further oxidized to form nitroso derivatives.